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Compound of Interest

Compound Name: 2-Methylindole-7-carboxaldehyde

CAS No.: 914383-20-3

Cat. No.: B1512883

Get Quote

Introduction: The Critical Role of Purity
2-Methylindole-7-carboxaldehyde is a pivotal heterocyclic building block in medicinal

chemistry and materials science. Its unique structure, featuring a reactive aldehyde group on

the indole scaffold, makes it a valuable precursor for synthesizing complex molecules, including

chiral catalysts and pharmaceutical intermediates.[1] The success, reproducibility, and safety of

these syntheses are directly contingent on the purity of this starting material. Trace impurities

can lead to unpredictable side reactions, low yields of the desired product, and complex

purification challenges downstream. This guide provides a detailed framework for researchers

to select and implement robust purification strategies, ensuring the high purity (>99%) required

for demanding applications.
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Property Value Source

Molecular Formula C₁₀H₉NO [1]

Molecular Weight 159.18 g/mol [1]

CAS Number 914383-20-3 [1]

Appearance Solid [1]

Melting Point 72-76 °C (for 97% purity) [1]

Understanding the Impurity Profile: The "Why"
Behind Purification
Effective purification begins with understanding the potential contaminants. The synthetic origin

of 2-Methylindole-7-carboxaldehyde, often via electrophilic formylation (e.g., Vilsmeier-Haack

reaction) of 2-methylindole, dictates the likely impurity profile.[2]

Common Impurity Classes:

Unreacted Starting Materials: Residual 2-methylindole is a common impurity. Its physical

properties are different enough to allow for separation.

Reaction Byproducts: Depending on the specific synthetic route, various side-products can

form.[2] Incomplete reactions during multi-step syntheses of related indole compounds are a

known source of impurities.[3]

Oxidation Products: The aldehyde functionality is susceptible to air oxidation, especially

during workup or prolonged storage, leading to the formation of the corresponding 2-

methylindole-7-carboxylic acid.[2] This is a primary concern for the long-term stability of the

compound.

Solvent and Reagent Residues: Residual solvents from the reaction or initial purification

steps (e.g., DMF from a Vilsmeier-Haack reaction) can be carried through.

Strategic Approach to Purification
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The choice of purification technique is determined by three factors: the initial purity of the crude

material, the required scale of the operation, and the target purity specification. For indole

aldehydes, recrystallization and silica gel chromatography are the primary and most effective

methods.[2]
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Crude 2-Methylindole-
7-carboxaldehyde

Assess Purity & Scale
(TLC, ¹H NMR)

Purity > 85%?
Scale > 5g?

Protocol 1:
Recrystallization

  Yes

Protocol 2:
Column Chromatography

  No

Purity Check
(MP, TLC)

High-Purity Product
(>99%)

  Fail

  Pass

 

Preparation

Elution & Collection

Analysis & Isolation

1. TLC Analysis
(e.g., 30% EtOAc/Hex)

2. Pack Column
(Silica Gel Slurry)

3. Load Sample
(Dry Loading Preferred)

4. Elute with Gradient
(e.g., 10% to 40% EtOAc/Hex)

5. Collect Fractions

6. Analyze Fractions by TLC

7. Pool Pure Fractions

8. Evaporate Solvent

final_product

Final Product (>99.5%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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